Cas no 39807-67-5 (1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-)

• Product Name: 1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-
• CAS No: 39807-67-5
• MF: C₇H₄N₄O
• MW: 160.132860183716
• CID: 298431
• PubChem ID: 12175100
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-
• 5-(furan-2-yl)-2H-triazole-4-carbonitrile
• 1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)
• 4-(2-Furyl)-1,2,3-triazol-5-carbonitril
• 4-(furan-2'-yl)-1H-1,2,3-triazole-1-carbonitrile
• 5-furan-2-yl-1H-[1,2,3]triazole-4-carbonitrile
• 5-FURAN-2-YL-3H-[1,2,3]TRIAZOLE-4-CARBONITRILE
• 4-(Furan-2-yl)-1H-1,2,3-triazole-5-carbonitrile
• DTXSID20479219
• 39807-67-5
• AKOS006331135
• 5-Furan-2-yl-2H-[1,2,3]triazole-4-carbonitrile

• Inchi： 1S/C7H4N4O/c8-4-5-7(10-11-9-5)6-2-1-3-12-6/h1-3H,(H,9,10,11)
• InChI Key： MMUYWKDMXZFQFT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(C#N)=NNN=1

Computed Properties

• Exact Mass: 160.03900
• Monoisotopic Mass: 160.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.622
• PSA: 78.50000
• LogP: 0.93638